Cas no 133721-88-7 (2-(2-Fluorophenyl)-2-hydroxyacetonitrile)

2-(2-Fluorophenyl)-2-hydroxyacetonitrile is a fluorinated aromatic nitrile compound featuring both hydroxyl and nitrile functional groups. Its structural properties make it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of the fluorine atom enhances its reactivity and stability, allowing for selective transformations in synthetic pathways. The hydroxyl group provides a handle for further derivatization, while the nitrile moiety offers opportunities for nucleophilic addition or hydrolysis. This compound is valued for its potential in constructing complex molecular frameworks, especially in medicinal chemistry applications where fluorinated analogs are often sought for their improved bioavailability and metabolic stability.
2-(2-Fluorophenyl)-2-hydroxyacetonitrile structure
133721-88-7 structure
Product name:2-(2-Fluorophenyl)-2-hydroxyacetonitrile
CAS No:133721-88-7
MF:C8H6FNO
MW:151.137745380402
CID:1089668
PubChem ID:9964145

2-(2-Fluorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Fluorophenyl)-2-hydroxyacetonitrile
    • 2-Fluoro-alpha-hydroxybenzeneacetonitrile
    • DB-347051
    • 133721-88-7
    • SCHEMBL2163400
    • DTXSID90433363
    • SB85176
    • AGN-PC-07AEHE
    • AKOS009469932
    • Inchi: InChI=1S/C8H6FNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H
    • InChI Key: SDADKJCPTQNFRZ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(C#N)O)F

Computed Properties

  • Exact Mass: 151.043341977g/mol
  • Monoisotopic Mass: 151.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44Ų

2-(2-Fluorophenyl)-2-hydroxyacetonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM122291-1g
2-(2-fluorophenyl)-2-hydroxyacetonitrile
133721-88-7 95%
1g
$320 2024-08-02
Alichem
A019111639-1g
2-(2-Fluorophenyl)-2-hydroxyacetonitrile
133721-88-7 95%
1g
400.00 USD 2021-06-17
Crysdot LLC
CD12153072-1g
2-(2-Fluorophenyl)-2-hydroxyacetonitrile
133721-88-7 95+%
1g
$339 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1804188-1g
2-(2-Fluorophenyl)-2-hydroxyacetonitrile
133721-88-7 98%
1g
¥2484.00 2024-08-09

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